Cas no 2228371-27-3 (4-(isoquinolin-5-yl)-2-methylbutanoic acid)

• Product Name: 4-(isoquinolin-5-yl)-2-methylbutanoic acid
• CAS No: 2228371-27-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6292652
• PubChem ID: 165605866
• Update Time: 2025-05-20

4-(isoquinolin-5-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(isoquinolin-5-yl)-2-methylbutanoic acid
• 2228371-27-3
• EN300-1726870

• Inchi： 1S/C14H15NO2/c1-10(14(16)17)5-6-11-3-2-4-12-9-15-8-7-13(11)12/h2-4,7-10H,5-6H2,1H3,(H,16,17)
• InChI Key： BERYGFUWVPSFRP-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=CC=CC2C=NC=CC1=2)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(isoquinolin-5-yl)-2-methylbutanoic acid

Introduction to 4-(isoquinolin-5-yl)-2-methylbutanoic acid (CAS No: 2228371-27-3)

4-(isoquinolin-5-yl)-2-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228371-27-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of 4-(isoquinolin-5-yl)-2-methylbutanoic acid incorporates an isoquinoline ring system linked to a butanoic acid moiety, which together contributes to its unique chemical and biological properties.

The isoquinoline scaffold is a prominent heterocyclic structure in natural products and pharmaceuticals, renowned for its role in various bioactive molecules. Its aromaticity, coupled with the presence of nitrogen atoms, makes it a versatile platform for drug design. In particular, derivatives of isoquinoline have been extensively studied for their potential roles in modulating neurological disorders, cancer, and infectious diseases. The introduction of a methylbutanoic acid side chain in 4-(isoquinolin-5-yl)-2-methylbutanoic acid enhances its molecular complexity, potentially influencing its interactions with biological targets and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between isoquinoline derivatives and biological macromolecules. Studies suggest that the 4-(isoquinolin-5-yl)-2-methylbutanoic acid moiety can engage in specific hydrogen bonding and hydrophobic interactions with proteins and nucleic acids. This capability is particularly relevant in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions or receptor-mediated pathways. The structural features of this compound make it a promising candidate for further exploration in drug discovery pipelines.

The synthesis of 4-(isoquinolin-5-yl)-2-methylbutanoic acid involves multi-step organic transformations, including functional group modifications and ring constructions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the isoquinoline core efficiently. The integration of the methylbutanoic acid group requires precise control over reaction conditions to ensure high yield and purity. Researchers have reported optimized protocols that leverage transition metal catalysis to achieve regioselective functionalization, thereby facilitating the production of this compound on a scalable basis.

In terms of biological activity, preliminary studies on 4-(isoquinolin-5-yl)-2-methylbutanoic acid have revealed intriguing properties that warrant further investigation. The compound exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic benefits in modulating metabolic pathways associated with inflammation and cell proliferation. Additionally, its structural similarity to known bioactive isoquinoline derivatives positions it as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on the isoquinoline ring or the butanoic acid side chain, researchers can elucidate key structural determinants responsible for biological efficacy.

The pharmacokinetic behavior of 4-(isoquinolin-5-yl)-2-methylbutanoic acid is another critical aspect that has been examined using in silico and in vitro models. Computational predictions indicate that the compound possesses favorable solubility and metabolic stability, which are essential attributes for an effective drug candidate. Furthermore, preclinical studies have assessed its distribution patterns in animal models, providing insights into its potential systemic exposure and excretion pathways. These findings are crucial for optimizing dosing regimens and minimizing off-target effects in future clinical trials.

Current research trends indicate that isoquinoline derivatives continue to be a fertile ground for innovation in medicinal chemistry. The development of novel synthetic strategies has enabled access to increasingly complex analogs with tailored biological properties. Among these advancements, biocatalytic approaches have emerged as sustainable alternatives to traditional chemical synthesis, offering improved selectivity and reduced environmental impact. The application of these techniques to the synthesis of 4-(isoquinolin-5-yl)-2-methylbutanoic acid highlights its significance as a model compound for exploring green chemistry principles.

The therapeutic potential of 4-(isoquinolin-5-yl)-2-methylbutanoic acid is further underscored by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) methodologies have been utilized to identify novel bioactive scaffolds within large compound libraries. By integrating virtual screening techniques with experimental validation, researchers can accelerate the identification of lead compounds with high binding affinity and selectivity. The incorporation of 4-(isoquinolin-5-yl)-2-methylbutanoic acid into such screens has yielded promising candidates for further development.

As the field progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory discoveries into clinical applications. The study of 4-(isoquinolin-5-yl)-2-methylbutanoic acid exemplifies this collaborative approach, where structural insights from synthetic chemistry are combined with functional assays from pharmacology to drive innovation forward. Ongoing investigations aim to uncover new mechanisms of action and expand the therapeutic index of this compound class.

In conclusion,4-(isoquinolin-5-yl)-2-methylbutanoic acid (CAS No: 2228371-27-3) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of an isoquinoline scaffold and a methylbutanoic side chain positions it as a versatile tool for medicinal chemistry research. With continued advancements in synthetic methodologies and computational biology,4-(isoquinolin-5-yl)-2-methylbutanoic acid is poised to contribute significantly to future therapeutic developments across multiple disease areas.